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Compound of Interest

Compound Name: IMAC2 Hydrochloride

Cat. No.: B10814867

An In-depth Technical Guide to IMAC2
Hydrochloride

This technical guide provides a comprehensive overview of the chemical and physical
properties, mechanism of action, and available experimental data for IMAC2 Hydrochloride, a
potent inhibitor of the mitochondrial apoptosis-induced channel (MAC). This document is
intended for researchers, scientists, and drug development professionals working in the fields
of apoptosis, cancer biology, and pharmacology.

Core Properties of IMAC2 Hydrochloride

IMAC2 Hydrochloride is a small molecule inhibitor that has been identified as a key tool for
studying the intrinsic pathway of apoptosis. Its primary function is the inhibition of the MAC, a
critical step in the release of cytochrome ¢ from the mitochondria, which subsequently triggers
the caspase cascade and programmed cell death.

Chemical and Physical Properties

While exhaustive experimental data on all physical properties of IMAC2 Hydrochloride are not
publicly available, the following tables summarize the known chemical and physical
characteristics.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10814867?utm_src=pdf-interest
https://www.benchchem.com/product/b10814867?utm_src=pdf-body
https://www.benchchem.com/product/b10814867?utm_src=pdf-body
https://www.benchchem.com/product/b10814867?utm_src=pdf-body
https://www.benchchem.com/product/b10814867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Properties

IUPAC Name

3,6-dibromo-9-[2-fluoro-3-(piperazin-1-
yl)propyl]-9H-carbazole;dihydrochloride

CAS Number

335166-00-2[1]

Molecular Formula

C19H20Br2FNs-2HCI

Molecular Weight

542.11 g/mol [2]

Purity

=298%

Physical Properties

Solubility Soluble to 5 mM in DMSO
Powder: -20°C for 3 years. In solvent: -80°C for
Storage
1 year.[2]
Melting Point Not available
Boiling Point Not available
Density Not available

Biological Activity

IMAC2 Hydrochloride is a highly potent inhibitor of the MAC. Its biological activity has been

characterized by the following parameters:

Biological Activity

ICso

28 nM[3][4]

LDso

15000 nM[3][4]

Mechanism of Action

Inhibitor of the mitochondrial apoptosis-induced

channel (MAC), blocking cytochrome c release.

[3]4]
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Mechanism of Action and Signaling Pathway

IMAC2 Hydrochloride exerts its anti-apoptotic effects by directly targeting the mitochondrial
apoptosis-induced channel (MAC). The formation of MAC is a pivotal event in the intrinsic
pathway of apoptosis, regulated by the Bcl-2 family of proteins. Pro-apoptotic proteins like Bax
and Bak form the MAC on the outer mitochondrial membrane, leading to the release of
cytochrome ¢ and other pro-apoptotic factors into the cytosol.[5][6] Anti-apoptotic proteins such
as Bcl-2 and Bcl-xL prevent the formation of MAC.[5]

IMAC2 Hydrochloride inhibits the activity of the MAC, thereby preventing the release of
cytochrome c and the subsequent activation of the apoptotic cascade.
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Figure 1: IMAC2 Hydrochloride inhibits the mitochondrial apoptosis pathway.
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Experimental Protocols

Detailed, step-by-step experimental protocols for the use of IMAC2 Hydrochloride are not
extensively documented in publicly available literature. However, based on its known in vitro
activity, a general workflow for assessing its anti-apoptotic effects can be outlined.

In Vitro Experimental Workflow

Atypical in vitro experiment would involve treating a relevant cell line with an apoptotic stimulus
in the presence and absence of IMAC2 Hydrochloride and then assessing the extent of

apoptosis.
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Start: Cell Culture
(e.g., FL5.12 cells)

Treatment Groups:
1. Vehicle Control
2. Apoptotic Stimulus (e.g., STS)
3. Apoptotic Stimulus + IMAC2 HCI

!

Incubate for a defined period
(e.g., 12-24 hours)

Harvest Cells
Apoptosis Analysis /

Measure i\/leasure Measure

Cytochrome c Release Assay Caspase Activity Assay Annexin V Staining
(e.g., Western Blot of cytosolic fraction) (e.g., Caspase-3 colorimetric assay) (Flow Cytometry)

End: Data Analysis & Interpretation
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Figure 2: General workflow for in vitro apoptosis assays with IMAC2 Hydrochloride.

Note on In Vivo Studies: While the LDso value suggests that in vivo studies have been
conducted, detailed protocols for animal models are not readily available in the public domain.
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Researchers planning in vivo experiments should refer to general guidelines for pharmacology
and toxicology studies and perform necessary dose-ranging and toxicity assessments.

Conclusion

IMAC2 Hydrochloride is a valuable research tool for investigating the intrinsic apoptotic
pathway. Its high potency and specific mechanism of action as a MAC inhibitor make it suitable
for a range of in vitro studies aimed at understanding and modulating programmed cell death.
Further research is required to fully elucidate its complete physicochemical profile and to
establish standardized in vivo experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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